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Compound of Interest

Compound Name:
4-(2-Chlorophenyl)-4-

oxobutyronitrile

Cat. No.: B1324225 Get Quote

Essential Safety and Handling Guide for 4-(2-
Chlorophenyl)-4-oxobutyronitrile
For researchers, scientists, and drug development professionals, this guide provides immediate

and essential safety protocols for handling 4-(2-Chlorophenyl)-4-oxobutyronitrile (CAS No.

135595-17-4). Adherence to these procedures is critical for ensuring laboratory safety and

proper chemical management.

While a specific Safety Data Sheet (SDS) for 4-(2-Chlorophenyl)-4-oxobutyronitrile was not

located, the following guidance is based on the hazard profile of structurally similar

compounds, such as its 4-chloro isomer. These related compounds are consistently classified

as harmful if swallowed, in contact with skin, or if inhaled, and are known to cause skin and eye

irritation.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required protective gear for handling this compound.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield.

Protects against splashes and

airborne particles that can

cause serious eye irritation.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), a lab coat,

and closed-toe shoes.

Prevents skin contact, which

may be harmful and cause

irritation.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. If

dust or aerosols are

generated, a NIOSH-approved

respirator is recommended.

Minimizes the risk of inhaling

harmful airborne contaminants.

Body Protection

A chemically resistant apron or

full-body suit may be

necessary for larger quantities

or in case of a significant spill.

Provides an additional layer of

protection against widespread

contamination.

Operational Plan: Step-by-Step Handling
Procedures

Engineering Controls: Always handle 4-(2-Chlorophenyl)-4-oxobutyronitrile in a well-

ventilated laboratory, preferably within a certified chemical fume hood to minimize inhalation

exposure.

Personal Hygiene: Avoid eating, drinking, or smoking in the laboratory. Wash hands

thoroughly with soap and water after handling the compound and before leaving the work

area.

Safe Handling Practices: Avoid direct contact with the substance. Prevent the formation of

dust and aerosols. Use non-sparking tools and ensure all equipment is properly grounded to

prevent static discharge.

Storage: Store the compound in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area away from incompatible materials such as strong oxidizing agents.
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Disposal Plan: Waste Management Protocol
Waste Identification: All materials contaminated with 4-(2-Chlorophenyl)-4-
oxobutyronitrile, including disposable gloves, weighing papers, and empty containers,

should be considered hazardous waste.

Containerization: Collect waste in a designated, leak-proof, and clearly labeled hazardous

waste container.

Disposal Route: Dispose of the chemical waste through a licensed hazardous waste disposal

company. Do not dispose of it down the drain or in the regular trash. Follow all local, state,

and federal regulations for hazardous waste disposal.

Emergency Procedures: Spill and Exposure
Response
In the event of a spill or exposure, immediate action is crucial.

Skin Contact: Immediately remove contaminated clothing and rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek medical attention if irritation

persists.

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Chemical Spill Workflow

The following diagram outlines the procedural flow for managing a chemical spill of 4-(2-
Chlorophenyl)-4-oxobutyronitrile.
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To cite this document: BenchChem. [Personal protective equipment for handling 4-(2-
Chlorophenyl)-4-oxobutyronitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1324225#personal-protective-equipment-for-
handling-4-2-chlorophenyl-4-oxobutyronitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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